Cas no 2216-24-2 ((4-Nitrophenyl)propiolic Acid)

• Product Name: (4-Nitrophenyl)propiolic Acid
• CAS No: 2216-24-2
• MF: C₉H₅NO₄
• MW: 191.140302419662
• CID: 289094
• PubChem ID: 247394
• Update Time: 2025-11-02

(4-Nitrophenyl)propiolic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid,3-(4-nitrophenyl)-
• (4-Nitrophenyl)propiolic Acid
• (4-Nitrophenyl)propi
• 3-(4-nitrophenyl)prop-2-ynoic acid
• 4-nitrophenyl propynoic acid
• 3-(4-Nitrophenyl)propiolic acid
• A919886
• NSC-61874
• FT-0672901
• p-NitrophenylpropiolsA currencyure
• DTXSID50289545
• Cambridge id 5192591
• SCHEMBL1982414
• 4-nitro-phenylpropiolic acid
• NSC 61874
• p-Nitrophenylpropiolsaure
• CS-0437273
• 3-(4-Nitrophenyl)propiolicacid
• AKOS006275257
• Oprea1_581849
• NSC61874
• CBDivE_003916
• 3-{4-nitrophenyl}-2-propynoic acid
• 2216-24-2
• EN300-743498
• AG-690/36545021
• CHEMBL1980662
• NCI60_005625
• 3-(4-Nitrophenyl)-2-propynoic acid #

• MDL： MFCD00463895
• Inchi： 1S/C9H5NO4/c11-9(12)6-3-7-1-4-8(5-2-7)10(13)14/h1-2,4-5H,(H,11,12)
• InChI Key： SMMZCQTZVBTDLS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C#CC(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 191.02200
• Monoisotopic Mass: 191.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.47
• Melting Point: 178-185°C
• Boiling Point: 402.8°Cat760mmHg
• Flash Point: 182.1°C
• Refractive Index: 1.635
• PSA: 83.12000
• LogP: 1.55410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (4-Nitrophenyl)propiolic Acid

Comprehensive Guide to (4-Nitrophenyl)propiolic Acid (CAS No. 2216-24-2): Properties, Applications, and Market Insights

(4-Nitrophenyl)propiolic Acid (CAS No. 2216-24-2) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in research and industrial processes. This compound, characterized by its nitrophenyl and propiolic acid functional groups, has garnered significant attention in recent years due to its role in advanced synthetic chemistry and material science. In this article, we delve into the properties, applications, and emerging trends surrounding this compound, providing a detailed overview for researchers, chemists, and industry professionals.

The molecular formula of (4-Nitrophenyl)propiolic Acid is C₉H₅NO₄, with a molecular weight of 191.14 g/mol. Its structure features a phenyl ring substituted with a nitro group at the para position and a propiolic acid moiety, which contributes to its reactivity and utility in various chemical reactions. The compound typically appears as a yellow to light brown crystalline powder, soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, but sparingly soluble in water.

One of the most notable applications of (4-Nitrophenyl)propiolic Acid is its use as a building block in organic synthesis. Researchers frequently employ it in the preparation of heterocyclic compounds, which are essential in pharmaceuticals and agrochemicals. Its alkyne functionality makes it a valuable intermediate for click chemistry reactions, a rapidly growing field in drug discovery and materials science. Additionally, the compound's nitro group can be reduced to an amine, further expanding its synthetic utility.

In recent years, the demand for (4-Nitrophenyl)propiolic Acid has increased due to its role in the development of fluorescent probes and bioimaging agents. The compound's ability to undergo photoinduced electron transfer (PET) makes it suitable for designing sensors that detect biological molecules. This application aligns with the growing interest in precision medicine and diagnostic tools, which are among the top-searched topics in scientific and medical communities.

From an industrial perspective, (4-Nitrophenyl)propiolic Acid is utilized in the production of advanced polymers and coatings. Its incorporation into polymer chains enhances thermal stability and mechanical properties, making it valuable for high-performance materials. The compound's compatibility with green chemistry principles, such as solvent-free reactions and catalytic processes, has also contributed to its popularity in sustainable manufacturing practices.

The market for (4-Nitrophenyl)propiolic Acid is influenced by trends in pharmaceutical research and material innovation. As industries prioritize eco-friendly and cost-effective solutions, the compound's versatility positions it as a key player in future developments. Analysts predict steady growth in its demand, particularly in regions with robust chemical and life sciences sectors, such as North America, Europe, and Asia-Pacific.

For researchers and procurement specialists, sourcing high-quality (4-Nitrophenyl)propiolic Acid is critical. Reputable suppliers ensure the compound meets stringent purity standards, often providing analytical certificates and technical data sheets. Storage recommendations typically include keeping the compound in a cool, dry place away from light to maintain stability.

In summary, (4-Nitrophenyl)propiolic Acid (CAS No. 2216-24-2) is a multifaceted compound with significant applications in organic synthesis, material science, and biotechnology. Its unique properties and alignment with contemporary research trends make it a valuable asset in both academic and industrial settings. As scientific advancements continue to evolve, this compound is poised to play an even greater role in innovative solutions across multiple disciplines.